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Compound of Interest

Compound Name: 15:0 Lyso PG-d5

Cat. No.: B12419735 Get Quote

An In-depth Technical Guide to 15:0 Lyso PG-d5
This guide provides comprehensive technical information on 15:0 Lyso PG-d5 (1-

pentadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)), a deuterated

lysophosphatidylglycerol. It is intended for researchers, scientists, and professionals in drug

development and lipidomics. This document covers supplier details, product specifications,

applications, and relevant biochemical pathways.

Section 1: Product Information and Suppliers
15:0 Lyso PG-d5 is a stable isotope-labeled lipid standard crucial for accurate quantification in

mass spectrometry-based lipidomics. The deuterium labels provide a distinct mass shift,

allowing it to be used as an internal standard for the measurement of its non-labeled

counterpart, 15:0 Lyso PG.

Several chemical suppliers specialize in high-purity lipids and stable isotope-labeled standards.

The following table summarizes prominent suppliers for 15:0 Lyso PG-d5.
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Supplier Product Number(s) Notes

Avanti Polar Lipids (distributed

by Sigma-Aldrich)
858123L, A85123

A leading supplier in high-

purity lipid standards.[1][2][3]

BOC Sciences BPG-3190

Offers the product as a sodium

salt and provides custom

synthesis services.[4]

MedChemExpress HY-146854S

Provides the compound for

research use, highlighting its

application as a tracer and

internal standard.[5]

The following table details the key chemical and physical properties of 15:0 Lyso PG-d5.

Property Value Source

Synonyms

1-pentadecanoyl-2-hydroxy-sn-

glycero(d5)-3-phospho-(1'-rac-

glycerol)(sodium salt); LPG

15:0-d5 sodium salt;

PG(15:0/0:0)-d5 sodium salt

[4]

CAS Number 2342574-98-3 [4]

Molecular Formula C₂₁H₃₇D₅NaO₉P [5]

Molecular Weight 497.55 g/mol [5]

Purity >99% (TLC) [1]

Form Solution (e.g., 1 mg/mL) [1]

Storage Temperature -20°C [1]

Shipping Conditions Dry Ice [1]

Section 2: Experimental Applications and Protocols
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The primary application of 15:0 Lyso PG-d5 is as an internal standard in lipidomics and

metabolomics research.[1][5] Its structure, being nearly identical to the endogenous analyte but

with a heavier mass, allows for precise quantification by correcting for sample loss during

extraction and for variations in instrument response.

A typical workflow involves spiking the biological sample with a known amount of 15:0 Lyso
PG-d5 prior to lipid extraction.
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Caption: Workflow for lipid quantification using a deuterated internal standard.

Methodology:
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Sample Collection: Obtain biological samples (e.g., plasma, cell culture, tissue homogenate).

Internal Standard Spiking: Add a precise, known concentration of 15:0 Lyso PG-d5 to each

sample at the earliest stage of preparation to account for variability in extraction efficiency.

Lipid Extraction: Perform a lipid extraction using a standard method such as Folch

(chloroform/methanol) or methyl-tert-butyl ether (MTBE) extraction.

Sample Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute

the lipid extract in a solvent compatible with the analytical instrumentation.

LC-MS/MS Analysis: Inject the sample into a liquid chromatography-tandem mass

spectrometry (LC-MS/MS) system. The chromatographic step separates lipids, while the

mass spectrometer detects the parent and fragment ions for both the endogenous 15:0 Lyso

PG and the 15:0 Lyso PG-d5 internal standard.

Quantification: The concentration of the endogenous analyte is determined by comparing the

ratio of its peak area to the peak area of the known concentration of the internal standard.[5]

Deuterated lipids can also serve as tracers to follow metabolic pathways. For example, labeled

lysophospholipids can be used to study the synthesis of other complex lipids. One study

demonstrated that d5-labeled monoacylglycerol (MAG) could react with lyso-PG to generate

d5-labeled bis(monoacylglycero)phosphate (BMP), confirming a transphosphatidylation

reaction.[6] A similar principle could be applied using 15:0 Lyso PG-d5 to trace its conversion

to other lipid species.

Section 3: Relevant Signaling and Biosynthetic
Pathways
Lysophospholipids, including lysophosphatidylglycerol (LPG), are not merely metabolic

intermediates but also act as signaling molecules that regulate various cellular processes.[7][8]

They exert their effects primarily through G protein-coupled receptors (GPCRs).[7]

LPG is generated from its parent phospholipid, phosphatidylglycerol (PG), through the action of

phospholipase A1 (PLA1) or A2 (PLA2), which removes a fatty acid from the sn-1 or sn-2

position, respectively.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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